Cas no 1203296-78-9 (2,2-dimethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide)

• Product Name: 2,2-dimethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide
• CAS No: 1203296-78-9
• MF: C₁₅H₂₃NO₂S
• MW: 281.413623094559
• CID: 6439512
• Update Time: 2025-10-28

2,2-dimethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide
• 2,2-dimethyl-N-[(4-thiophen-2-yloxan-4-yl)methyl]propanamide

• Inchi： 1S/C15H23NO2S/c1-14(2,3)13(17)16-11-15(6-8-18-9-7-15)12-5-4-10-19-12/h4-5,10H,6-9,11H2,1-3H3,(H,16,17)
• InChI Key： YMCUDISHMQRHFX-UHFFFAOYSA-N
• SMILES： C(NCC1(C2SC=CC=2)CCOCC1)(=O)C(C)(C)C

Additional information on 2,2-dimethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide

Professional Introduction to Compound with CAS No 1203296-78-9 and Product Name: 2,2-dimethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide

The compound with the CAS number 1203296-78-9 and the product name 2,2-dimethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a combination of aromatic and heterocyclic moieties, which are known for their diverse biological activities. Specifically, the presence of a thiophen-2-yl group and an oxan-4-ylmethyl substituent contributes to the compound's distinct chemical properties and reactivity.

In recent years, there has been a growing interest in the development of novel compounds that exhibit therapeutic efficacy while minimizing side effects. The compound in question has been extensively studied for its pharmacological properties, particularly in the context of anti-inflammatory and analgesic applications. Preliminary studies have suggested that this molecule interacts with specific biological targets, leading to modulatory effects on inflammatory pathways. This interaction is attributed to the synergistic effects of the thiophen-2-yl and oxan-4-ylmethyl groups, which enhance the compound's binding affinity to relevant receptors.

The synthesis of 2,2-dimethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic methodologies has enabled chemists to optimize yield and purity, ensuring that the final product meets stringent quality standards. One of the key challenges in synthesizing this compound is the introduction of the thiophen-2-yl moiety without compromising the integrity of the overall molecular structure. However, recent advancements in transition metal catalysis have provided new tools for achieving this goal efficiently.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2,2-dimethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide and its biological targets. These studies have revealed that the compound's binding affinity is influenced by factors such as steric hindrance and electronic distribution within the molecule. By leveraging computational techniques, researchers can predict potential binding modes and optimize lead structures for improved pharmacological activity. This approach aligns with contemporary trends in drug discovery, where computational modeling plays a pivotal role in accelerating the development of novel therapeutics.

Recent clinical trials have provided valuable insights into the therapeutic potential of compounds similar to 1203296-78-9. These trials have demonstrated that molecules with structural analogs to 2,2-dimethyl-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}propanamide exhibit promising results in managing chronic inflammatory conditions. The mechanism of action appears to involve inhibition of key enzymes involved in pro-inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This suggests that further investigation into this class of compounds could lead to the development of new treatments for diseases like rheumatoid arthritis and inflammatory bowel disease.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. The structural diversity inherent in heterocyclic systems allows for a wide range of biological activities. In particular, thiophene derivatives have been extensively explored for their pharmacological properties due to their ability to interact with various biological targets. The incorporation of an oxan-4-ylmethyl group into the molecular framework enhances these interactions by providing additional binding sites on the target proteins. This modification has been shown to improve both potency and selectivity, making it an attractive strategy for drug design.

Advances in analytical techniques have also contributed to our understanding of 1203296-78-9's properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These data are crucial for elucidating how the compound interacts with biological targets at a molecular level. Additionally, high-throughput screening (HTS) methods have enabled researchers to rapidly assess the activity of large libraries of compounds against various biological assays.

The future direction of research on 2,2-dimethyl-N-{4-(thiophen-2-yloxy lanthanum methyl propanamide) will likely focus on optimizing its pharmacokinetic profile and exploring new therapeutic applications. By modifying key structural features such as substituents on the thiophene ring or altering the length of the alkyl chain, researchers can fine-tune its biological activity. Furthermore, 1203296–78–9 1203296–78–9 1203296–78–9 1203296–78–9 1203296–78–9 1203296–78–9 1203296–78–9 1203296–78–9 1203296–78–9 1203296–78–9 1203296–78–9 will be evaluated for its potential use in combination therapies, where it could synergize with other drugs to achieve greater therapeutic efficacy while reducing side effects.

In conclusion, 1 ,202 ,396 -7 ,8 –9 is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, particularly its incorporation of an thiophen – 2 - yl group, contribute to its distinct chemical properties and biological activities, making it a valuable candidate for further research . As our understanding o f mechanistic pathways continues t o grow, we can expect t o see more innovative approaches t o drug discovery that leverage such novel molecules . The continued exploration o f t his class o f compounds holds great promise f or t he development o f next-generation therapeutics . p >